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Compound of Interest

Compound Name: 2'-Aminoacetophenone

Cat. No.: B7722720

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of 2'-Aminoacetophenone, a compound commonly used in pharmaceutical synthesis
and research. Adherence to these procedures is critical to mitigate risks to personnel and the
environment.

Safety and Hazard Information

2'-Aminoacetophenone is classified as a hazardous substance. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] All handling
and disposal procedures must be conducted in accordance with federal, state, and local
regulations.[4][5]

Key Hazard and Property Data:
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Property Data Source
Molecular Formula C8HONO [1]

CAS Number 551-93-9 [11[2][3][41[6]
Appearance Dark yellow liquid [1]

Melting Point 20°C /68 °F [1]

Boiling Point 85-90°C at0.7 hPa [3]

Flash Point 112 °C/233.6 °F [1]

Harmful if swallowed, Causes
skin irritation, Causes serious

Hazards o [1][2][3]
eye irritation, May cause

respiratory irritation

Strong oxidizing agents, Acids,
Incompatibilities Acid anhydrides, [11[5117]

Chloroformates

Experimental Protocol for Disposal

The primary method for the disposal of 2'-Aminoacetophenone is through a licensed
hazardous waste disposal company.[3][8] In-lab treatment or neutralization is not
recommended without specific institutional approval and protocols. The following steps outline
the standard procedure for preparing this chemical for disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, lab coat.

Designated hazardous waste container (chemically compatible, e.g., glass or polyethylene).

Hazardous waste label.

Inert absorbent material (e.g., vermiculite, sand) for spill management.
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Procedure:
e Segregation and Storage:

o Store 2'-Aminoacetophenone waste in a designated, well-ventilated satellite
accumulation area.[1][9]

o Keep the waste container tightly closed when not in use.[3][4]

o Ensure the waste is segregated from incompatible materials, particularly strong oxidizing
agents and acids.[1][10] Use secondary containment to prevent accidental mixing.[1]

o Waste Collection:

o Carefully transfer unused or waste 2'-Aminoacetophenone into a designated hazardous
waste container. Avoid overfilling the container; a general rule is to fill to no more than 90%
capacity.[11]

o If collecting solutions of 2'-Aminoacetophenone, do not mix with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

o For solid waste contaminated with 2'-Aminoacetophenone (e.g., gloves, paper towels),
place it in a separate, clearly labeled container for solid hazardous waste.[3][6]

e Labeling:

o As soon as the first drop of waste is added, affix a hazardous waste label to the container.

(1]
o The label must include:
» The words "Hazardous Waste".[9]

» The full chemical name: "2'-Aminoacetophenone". Avoid using formulas or
abbreviations.[9]

» Aclear indication of the hazards (e.g., "Irritant,” "Toxic").[9]
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» The date the container became full.[9]

o Disposal of Empty Containers:

o A container that has held 2'-Aminoacetophenone must be managed as hazardous waste
unless properly decontaminated.

o To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol or
acetone). The first rinseate must be collected and disposed of as hazardous waste.[4]
Subsequent rinses may also need to be collected, depending on local regulations.

o After thorough rinsing and air-drying, obliterate or remove the original label and dispose of
the container as non-hazardous solid waste.[4]

e Spill Management:

[e]

In the event of a spill, evacuate the area if necessary.

o

Wearing appropriate PPE, absorb the spill with an inert material like vermiculite or sand.[3]

[4]

o

Collect the absorbed material into a suitable container for hazardous waste disposal.[3]

[¢]

Clean the spill area with soap and water.
e Arranging for Pickup:

o Once the waste container is full or has been in storage for the maximum allowed time
(typically 90 days), arrange for pickup by your institution's EHS department or a licensed
hazardous waste contractor.[11][12]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2'-
Aminoacetophenone.
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Identify 2'-Aminoacetophenone Waste

'
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Is it a liquid or solid waste?

Transfer to a labeled, Place in a labeled,
compatible liquid waste container. compatible solid waste container.

T/

Store in a designated Satellite
Accumulation Area.

'

Segregate from incompatibles
(oxidizers, acids).

Is the container full?

Yes No

Arrange for pickup by licensed

Continue to collect waste.
hazardous waste vendor.

Click to download full resolution via product page

Disposal workflow for 2'-Aminoacetophenone.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 2'-Aminoacetophenone, fostering a culture of safety and environmental
responsibility. Always consult your institution's specific guidelines and Safety Data Sheets for
the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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